Cas no 1341036-08-5 (1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt)

• Product name: 1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt
• CAS No: 1341036-08-5
• MF: C₈H₁₄F₃NO₃
• MW: 229.196873188019
• CID: 4585529

1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt Chemical and Physical Properties

Names and Identifiers

• 1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt
• 1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt(WX600113)

• Inchi： 1S/C6H13NO.C2HF3O2/c7-5-6(8)3-1-2-4-6;3-2(4,5)1(6)7/h8H,1-5,7H2;(H,6,7)
• InChI Key： KIVJUPCHXSUZKJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O[H])(F)F.O([H])C1(C([H])([H])N([H])[H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 229.093
• Monoisotopic Mass: 229.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2

Additional information on 1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt

Introduction to 1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt (CAS No. 1341036-08-5)

1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt (CAS No. 1341036-08-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Cyclopentylmethylamine trifluoroacetate, is characterized by its unique structural features and potential applications in the development of novel therapeutic agents.

The chemical structure of 1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt consists of a cyclopentane ring with an aminomethyl group attached to one of the carbon atoms, and a trifluoroacetate salt moiety. The cyclopentane ring provides a rigid framework that can influence the compound's conformational flexibility and binding properties, while the aminomethyl group offers potential sites for further functionalization and interaction with biological targets.

Recent studies have highlighted the importance of 1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt in various research areas. For instance, its use as a building block in the synthesis of more complex molecules has been extensively explored. The trifluoroacetate salt form enhances the solubility and stability of the compound, making it suitable for use in both aqueous and organic solvents. This property is particularly advantageous in high-throughput screening (HTS) assays and other biochemical applications.

In the context of drug discovery, 1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt has shown promise as a lead compound for the development of drugs targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. The cyclopentane ring and aminomethyl group provide a scaffold that can be modified to optimize binding affinity and selectivity for specific GPCRs.

A notable study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt exhibited potent agonist activity at the μ-opioid receptor (MOR), a key target for pain management. The researchers found that these derivatives displayed high potency and selectivity, with improved pharmacokinetic properties compared to existing MOR agonists. This finding underscores the potential of 1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt as a starting point for developing more effective pain medications with reduced side effects.

Beyond its applications in GPCR research, 1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt has also been investigated for its role in modulating other biological processes. For example, studies have shown that this compound can influence neurotransmitter release and receptor function in neuronal cells. These findings suggest that 1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt may have therapeutic potential in neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt is another factor contributing to its popularity in research laboratories. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common method involves the reaction of cyclopentylmagnesium bromide with formaldehyde followed by reductive amination and subsequent treatment with trifluoroacetic acid to form the salt. The ease of synthesis allows researchers to readily obtain sufficient quantities for detailed structure-activity relationship (SAR) studies.

In addition to its use as a research tool, 1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt has potential applications in industrial processes. Its unique chemical properties make it suitable for use as an intermediate in the production of fine chemicals and pharmaceuticals. The compound's stability under various reaction conditions ensures consistent performance during scale-up and manufacturing processes.

To further enhance its utility, ongoing research is focused on developing novel derivatives of 1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt. These efforts aim to optimize pharmacological properties such as potency, selectivity, and bioavailability while minimizing adverse effects. Advanced computational methods and high-throughput screening techniques are being employed to identify promising candidates for preclinical evaluation.

In conclusion, 1-(Aminomethyl)Cyclopentan-1-Ol, Tfa Salt (CAS No. 1341036-08-5) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive starting point for the development of novel therapeutic agents targeting GPCRs and other biological targets. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on drug discovery and development.